Cas no 313240-73-2 (Ethanone, 1-[4-(4-ethylcyclohexyl)phenyl]-)

Ethanone, 1-[4-(4-ethylcyclohexyl)phenyl]- structure
313240-73-2 structure
Product Name:Ethanone, 1-[4-(4-ethylcyclohexyl)phenyl]-
CAS No:313240-73-2
MF:C16H22O
MW:230.345284938812
CID:1452412
PubChem ID:4456634
Update Time:2025-04-20

Ethanone, 1-[4-(4-ethylcyclohexyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(4-ethylcyclohexyl)phenyl]-
    • 1-[4-(4-ethylcyclohexyl)phenyl]ethanone
    • DTXSID701253186
    • QEHKEQQMWGSFPB-UHFFFAOYSA-N
    • 313240-73-2
    • DTXSID50403481
    • SCHEMBL17834401
    • 1-[4-(4-ETHYLCYCLOHEXYL)PHENYL]ETHAN-1-ONE
    • STK063463
    • SR-01000398914
    • EC 426-460-6
    • AB01321900-02
    • 1-[4-(trans-4-Ethylcyclohexyl)phenyl]ethanone
    • SCHEMBL17968950
    • EU-0034653
    • 1-(4-(trans-4-Ethylcyclohexyl)phenyl)ethanone
    • 1-{4-[(1s,4r)-4-ethylcyclohexyl]phenyl}ethan-1-one
    • NS00077636
    • SR-01000398914-1
    • AKOS001567634
    • 4-(trans-4-Ethylcyclohexyl)acetophenon
    • NCGC00326924-01
    • 260415-81-4
    • QEHKEQQMWGSFPB-CTYIDZIISA-N
    • Inchi: 1S/C16H22O/c1-3-13-4-6-15(7-5-13)16-10-8-14(9-11-16)12(2)17/h8-11,13,15H,3-7H2,1-2H3
    • InChI Key: QEHKEQQMWGSFPB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 230.16716
  • Monoisotopic Mass: 230.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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